Ethyl 7-Hydroxy-1-benzofuran-5-carboxylate
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Overview
Description
Ethyl 7-Hydroxy-1-benzofuran-5-carboxylate is a benzofuran derivative . Benzofuran compounds are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae .
Synthesis Analysis
The synthesis of benzofuran derivatives, including this compound, involves complex processes. For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another benzofuran ring is constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems .Chemical Reactions Analysis
Benzofuran compounds, including this compound, have been the subject of numerous chemical reactions. For example, the benzofuran based lead compounds were synthesized, and the obtained 2-hydroxy-5-nitrobenzaldehyde was subsequently treated with ethyl bromoacetate in the presence of sodium carbonate in N-methyl pyrrolidine, and the ethyl 5-nitrobenzofuran-2-carboxylate was obtained in good yields and purity .Mechanism of Action
Future Directions
Benzofuran compounds, including Ethyl 7-Hydroxy-1-benzofuran-5-carboxylate, have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . They have potential applications in many aspects, especially in the search for efficient antimicrobial candidates . Therefore, there is a need to collect the latest information in this promising area to pave the way for future research .
Properties
CAS No. |
831222-95-8 |
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Molecular Formula |
C11H10O4 |
Molecular Weight |
206.19 g/mol |
IUPAC Name |
ethyl 7-hydroxy-1-benzofuran-5-carboxylate |
InChI |
InChI=1S/C11H10O4/c1-2-14-11(13)8-5-7-3-4-15-10(7)9(12)6-8/h3-6,12H,2H2,1H3 |
InChI Key |
YKCUOTYYKHCKBN-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC(=C2C(=C1)C=CO2)O |
Canonical SMILES |
CCOC(=O)C1=CC(=C2C(=C1)C=CO2)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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